Cas no 659724-77-3 ((1R)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-ol
• CAS No: 659724-77-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 851858
• PubChem ID: 729393
• Update Time: 2025-04-19

(1R)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol,alpha-methyl-,(alphaR)-(9CI)
• 659724-77-3
• (R)-1-(1H-Benzimidazol-2-yl)ethanol
• SCHEMBL2674618
• (1R)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-ol
• EN300-77399
• 1H-Benzimidazole-2-methanol, alpha-methyl-, (alphaR)-
• TMH4MGC3R8
• 1-(1H-Benzimidazol-2-yl)ethanol, (R)-
• (R)-1-(1H-benzoimidazol-2-yl)ethanol
• Z1197664657
• (1R)-1-(1H-benzimidazol-2-yl)ethanol
• (R)-1-(1H-benzo[d]imidazol-2-yl)ethanol
• AKOS026728353
• XZHWEHOSQYNGOL-ZCFIWIBFSA-N

• Inchi： 1S/C9H10N2O/c1-6(12)9-10-7-4-2-3-5-8(7)11-9/h2-6,12H,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： XZHWEHOSQYNGOL-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.285

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles